Cas no 5962-39-0 (Propanoic acid, 2-methyl-3-phosphono-)

Propanoic acid, 2-methyl-3-phosphono- structure
5962-39-0 structure
Product Name:Propanoic acid, 2-methyl-3-phosphono-
CAS No:5962-39-0
MF:C4H9O5P
MW:168.085022687912
CID:337999
PubChem ID:14904918
Update Time:2025-04-19

Propanoic acid, 2-methyl-3-phosphono- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-3-phosphono-
    • 2-methyl-3-phosphonopropanoic acid
    • SCHEMBL1304832
    • 5962-39-0
    • DTXSID70565196
    • Inchi: 1S/C4H9O5P/c1-3(4(5)6)2-10(7,8)9/h3H,2H2,1H3,(H,5,6)(H2,7,8,9)
    • InChI Key: NFNJSHKCMHAXJJ-UHFFFAOYSA-N
    • SMILES: P(CC(C(=O)O)C)(=O)(O)O

Computed Properties

  • Exact Mass: 168.01877
  • Monoisotopic Mass: 168.01876038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83
  • LogP: -0.11520
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited